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Compound of Interest

Compound Name: Virgaureagenin F

Cat. No.: B12381458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical classification of

solidagosaponins, a class of triterpenoid saponins predominantly found in plants of the

Solidago genus, such as Solidago virgaurea (European goldenrod) and Solidago canadensis

(Canadian goldenrod). This document details their structural diversity, summarizes key

quantitative biological data, provides insights into their experimental analysis, and visualizes

their potential molecular mechanisms of action.

Chemical Classification and Structure
Solidagosaponins belong to the oleanane-type of triterpenoid saponins. Structurally, they are

glycosides consisting of a non-polar aglycone (sapogenin) and one or more polar sugar

moieties. The aglycone of solidagosaponins is typically a derivative of oleanolic acid, such as

polygalacic acid or bayogenin.

These saponins are further classified based on the number and attachment points of the sugar

chains to the aglycone. Most solidagosaponins are bisdesmosidic, meaning they have two

sugar chains attached to the aglycone, typically at the C-3 and C-28 positions. The complexity

and variety of the sugar chains, including the type of monosaccharides, their sequence, and

interglycosidic linkages, contribute to the vast structural diversity of solidagosaponins.

Structural Data of Representative Solidagosaponins
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The structural information of several solidagosaponins isolated from Solidago species is

summarized in the table below. This data is crucial for structure-activity relationship (SAR)

studies in drug development.
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Saponin Name Aglycone
Sugar Moiety
at C-3

Sugar Moiety
at C-28

Source
Species

Virgaureasaponi

n 4
Polygalacic acid

β-D-

glucopyranosyl-

(1→3)-β-D-

glucopyranosyl

β-D-

fucopyranosyl-

(1→2)-α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-α-L-

rhamnopyranosyl

-(1→2)-β-D-

xylopyranosyl

Solidago

virgaurea ssp.

alpestris[1]

Virgaureasaponi

n 5
Polygalacic acid

β-D-

glucopyranosyl

β-D-

fucopyranosyl-

(1→2)-α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-α-L-

rhamnopyranosyl

-(1→2)-β-D-

xylopyranosyl

Solidago

virgaurea ssp.

alpestris[1]

Virgaureasaponi

n 6
Polygalacic acid

β-D-

glucopyranosyl

α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-α-L-

rhamnopyranosyl

-(1→2)-[5-O-

acetylapiofurano

syl-(1→3)-[4-O-

(3-(3-hydroxy-1-

oxobutoxy)-1-

oxobutyl)]-β-D-

fucopyranosyl]

Solidago

virgaurea ssp.

alpestris[1]
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Canadensissapo

nin 1
Bayogenin

β-D-

glucopyranosyl-

(1→3)-β-D-

glucopyranosyl

α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-[β-D-

xylopyranosyl-

(1→3)]-α-L-

rhamnopyranosyl

-(1→2)-[β-D-

apio-D-furanosyl-

(1→3)]-β-D-6-

deoxyglucopyran

osyl

Solidago

canadensis

Canadensissapo

nin 2
Bayogenin

β-D-

glucopyranosyl-

(1→3)-β-D-

glucopyranosyl

α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-[β-D-

xylopyranosyl-

(1→3)]-α-L-

rhamnopyranosyl

-(1→2)-[β-D-

apio-D-furanosyl-

(1→3)]-

arabinopyranosyl

Solidago

canadensis

Canadensissapo

nin 3
Bayogenin

β-D-

glucopyranosyl-

(1→3)-β-D-

glucopyranosyl

α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-[α-L-

rhamnopyranosyl

-(1→3)]-β-D-6-

deoxyglucopyran

osyl

Solidago

canadensis
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Canadensissapo

nin 4
Bayogenin

β-D-

glucopyranosyl-

(1→3)-β-D-

glucopyranosyl

α-L-

rhamnopyranosyl

-(1→3)-β-D-

xylopyranosyl-

(1→4)-[α-L-

rhamnopyranosyl

-(1→3)]-

arabinopyranosyl

Solidago

canadensis

Biological Activity of Solidagosaponins
Solidagosaponins have been reported to exhibit a range of biological activities. The extracts of

Solidago species containing these saponins have been traditionally used for their diuretic and

anti-inflammatory properties.

Recent studies have begun to quantify the specific activities of isolated solidagosaponins. For

instance, several virgaureasaponins isolated from Solidago virgaurea ssp. alpestris have

demonstrated significant inhibitory activity against the yeast-hyphal conversion of Candida

albicans, a key virulence factor for this opportunistic pathogen.[1] While extensive quantitative

data for a broad range of solidagosaponins is still emerging, the existing findings highlight their

potential as leads for the development of novel therapeutic agents.

Experimental Protocols
The isolation and structural elucidation of solidagosaponins involve a series of

chromatographic and spectroscopic techniques.

Extraction and Isolation
A general workflow for the extraction and isolation of solidagosaponins is depicted below.
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Dried & Powdered
Solidago Plant Material

Extraction
(e.g., 60% Ethanol) Filtration Concentration

(Rotary Evaporation)
Crude Saponin

Extract

Fractionation
(e.g., Column Chromatography

Silica Gel, Reversed-Phase C18)

Purification
(e.g., HPLC)

Isolated
Solidagosaponins

Solidagosaponin

Membrane Receptor

Binds/Interacts

PI3K

Activates

PIP3

Phosphorylates

PIP2

Akt

Activates

mTOR

Activates

Apoptosis
(Inhibition)

Inhibits

Cell Growth &
 Proliferation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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